![molecular formula C19H21NO4 B5707668 N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-isobutoxybenzamide](/img/structure/B5707668.png)
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-isobutoxybenzamide
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Overview
Description
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-isobutoxybenzamide, also known as DI-IBA, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-isobutoxybenzamide involves the modulation of various signaling pathways that are involved in cell growth, survival, and differentiation. This compound has been shown to activate the p53 pathway, which is a key regulator of cell cycle arrest and apoptosis. Additionally, this compound has been found to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival. These effects are mediated through the binding of this compound to specific targets in the cell, including proteins and enzymes.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects in cells and organisms. In cells, this compound has been shown to induce changes in gene expression, protein synthesis, and enzyme activity. In organisms, this compound has been found to have antioxidant, anti-inflammatory, and anti-tumor effects. These effects are mediated through the modulation of various signaling pathways, as described above.
Advantages and Limitations for Lab Experiments
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-isobutoxybenzamide has several advantages for lab experiments, including its high purity, stability, and solubility in water and organic solvents. Additionally, this compound is relatively easy to synthesize and can be obtained in large quantities. However, this compound also has some limitations, including its high cost and the need for specialized equipment and expertise to synthesize and analyze the compound.
Future Directions
There are several future directions for N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-isobutoxybenzamide research, including the development of new derivatives with improved efficacy and safety profiles. Additionally, this compound could be used as a tool for studying the molecular mechanisms of various diseases, including cancer and neurodegenerative diseases. Furthermore, this compound could be used in combination with other drugs or therapies to enhance their efficacy and reduce their side effects. Finally, this compound could be used in the development of new diagnostic tools for various diseases, based on its ability to modulate specific signaling pathways.
Synthesis Methods
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-isobutoxybenzamide is synthesized through a multi-step process involving the reaction of 3-isobutoxybenzoic acid with 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid, followed by the addition of an amine group to form the final product. The synthesis method has been optimized to ensure high yield and purity of the compound.
Scientific Research Applications
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-isobutoxybenzamide has been extensively studied for its potential applications in various fields, including cancer research, neuroprotection, and drug discovery. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. In neuroprotection, this compound has been found to protect neurons from oxidative stress and inflammation, which are implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. In drug discovery, this compound has been used as a lead compound for the development of new drugs with improved efficacy and safety profiles.
properties
IUPAC Name |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-methylpropoxy)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO4/c1-13(2)12-24-16-5-3-4-14(10-16)19(21)20-15-6-7-17-18(11-15)23-9-8-22-17/h3-7,10-11,13H,8-9,12H2,1-2H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULHGIAXLGYKJFL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)COC1=CC=CC(=C1)C(=O)NC2=CC3=C(C=C2)OCCO3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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